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Compound of Interest

Compound Name:
5-Bromoimidazo[1,2-a]pyridine-2-

carbaldehyde

Cat. No.: B1525731 Get Quote

Welcome to the technical support guide for 5-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde
(CAS No. 878197-68-3). This document is intended for researchers, scientists, and

professionals in drug development who are working with this versatile heterocyclic compound.

The imidazo[1,2-a]pyridine scaffold is a key component in many pharmaceutical agents due to

its wide range of biological activities.[1] This guide provides in-depth information on the stability

and storage of 5-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde, along with troubleshooting

advice and frequently asked questions to ensure the integrity of your experiments.

Core Compound Information
Property Value Source

CAS Number 878197-68-3 [2]

Molecular Formula C8H5BrN2O [2][3][4]

Molecular Weight 225.04 g/mol [2][3][4]

Appearance Off-white to light yellow solid [3]

Purity Typically ≥95% [2]

Storage Temperature 2-8°C [2][5][6]

Storage Conditions
Under inert gas (Nitrogen or

Argon)
[3][5]
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Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of 5-
Bromoimidazo[1,2-a]pyridine-2-carbaldehyde in a laboratory setting.

Issue 1: Inconsistent Reaction Yields or Unexpected
Byproducts
Symptoms:

Lower than expected yield in a reaction where the compound is a starting material.

Appearance of unexpected spots on TLC or peaks in LC-MS analysis.

Difficulty in reproducing previously successful experimental results.

Potential Cause: The aldehyde functional group in 5-Bromoimidazo[1,2-a]pyridine-2-
carbaldehyde can be susceptible to oxidation, especially if not handled under an inert

atmosphere. Aldehydes can oxidize to carboxylic acids, which could lead to undesired side

reactions or a lower concentration of the active starting material. The imidazo[1,2-a]pyridine

ring system itself is generally stable but can be reactive under certain conditions.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent reaction outcomes.

Step-by-Step Resolution:

Verify Purity: Before starting a reaction, it is best practice to verify the purity of the starting

material. Run a quick purity check using NMR or LC-MS. Compare the results with the

supplier's certificate of analysis.

Inert Atmosphere: Ensure that the compound is handled under an inert atmosphere of

nitrogen or argon to prevent oxidation.[3][5] Use Schlenk techniques or a glovebox for

weighing and transferring the solid.

Fresh Solvent: Use fresh, anhydrous solvents for your reaction. Older solvents can

accumulate peroxides and water, which can interfere with the reaction.
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Temperature Control: Maintain the recommended reaction temperature. Fluctuations can

lead to the formation of byproducts.

Issue 2: Change in Physical Appearance of the
Compound
Symptoms:

The off-white or light yellow solid has darkened or changed color.

The solid has become clumpy or appears moist.

Potential Cause: A change in color can indicate degradation of the compound, possibly due to

exposure to light, air, or moisture. Aldehydes, in particular, can be sensitive to such conditions.

Clumping suggests that the compound may be hygroscopic and has absorbed moisture from

the atmosphere.

Preventative Measures and Solution:

Proper Storage: Always store the compound in a tightly sealed container at the

recommended temperature of 2-8°C.[2][5][6] For long-term storage, keeping it under an inert

gas is crucial.[3][5]

Desiccation: Store the vial inside a desiccator to protect it from moisture.

Light Protection: While not explicitly stated for this compound, it is good practice to store

sensitive organic compounds in amber vials or in the dark to prevent photochemical

degradation.

If Degradation is Suspected: If you observe a significant change in appearance, it is

advisable to re-analyze the compound's purity before use. If significant degradation is

confirmed, it is best to use a fresh batch.

Frequently Asked Questions (FAQs)
Q1: What are the ideal long-term storage conditions for 5-Bromoimidazo[1,2-a]pyridine-2-
carbaldehyde?
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A1: For long-term stability, the compound should be stored at 2-8°C under an inert atmosphere

such as nitrogen or argon.[2][3][5] The container should be tightly sealed to prevent moisture

and air from entering.

Q2: Is this compound soluble in common organic solvents?

A2: While specific solubility data is not readily available in the provided search results,

compounds with similar structures are generally soluble in polar aprotic solvents like DMSO,

DMF, and to a lesser extent in chlorinated solvents like dichloromethane and chloroform. It is

recommended to perform a small-scale solubility test to determine the best solvent for your

application.

Q3: What are the main safety precautions to take when handling this compound?

A3: As with any laboratory chemical, appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn. Handling should be done in a

well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.[7] Avoid contact

with skin and eyes.[7]

Q4: How can I confirm the identity and purity of the compound upon receiving it?

A4: The identity and purity can be confirmed using standard analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and

High-Performance Liquid Chromatography (HPLC). The data should be compared with the

information provided by the supplier or available in the literature.

Q5: Are there any known incompatibilities for this compound?

A5: Aldehydes are known to be incompatible with strong oxidizing agents, strong reducing

agents, and strong bases. Reactions with these can be exothermic and may lead to

degradation of the compound. It is important to carefully plan reactions and consider potential

incompatibilities with other reagents.

Experimental Protocol: Small-Scale Stability Test
This protocol outlines a simple procedure to assess the stability of 5-Bromoimidazo[1,2-
a]pyridine-2-carbaldehyde under your specific laboratory conditions.
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Objective: To determine if the compound is degrading under current storage or handling

conditions.

Materials:

5-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde

Anhydrous solvent (e.g., DMSO-d6 for NMR)

NMR tubes

LC-MS vials

Analytical balance

Inert gas supply (Nitrogen or Argon)

Procedure:

Initial Analysis (Time Zero):

Under an inert atmosphere, accurately weigh a small amount of the compound (e.g., 2-5

mg).

Dissolve it in a known volume of an appropriate anhydrous solvent.

Immediately perform an initial purity analysis using LC-MS and/or NMR. This will serve as

your baseline.

Sample Exposure:

Prepare a few identical samples.

Expose these samples to different conditions you wish to test (e.g., one vial left on the

benchtop, one in a desiccator, one in the refrigerator).

Time-Point Analysis:
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At set time intervals (e.g., 24 hours, 48 hours, 1 week), re-analyze the samples using the

same analytical method as in step 1.

Data Comparison:

Compare the chromatograms or spectra from the different time points with the initial

analysis.

Look for the appearance of new peaks or a decrease in the area of the main peak, which

would indicate degradation.

This test will provide valuable information on the compound's stability and help you establish

the best handling and storage practices for your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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